Cas no 58028-49-2 ( )

• Product Name: &nbsp
• CAS No: 58028-49-2
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• CID: 947945
• PubChem ID: 437252
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-[2-(diethylamino)ethyl]-N-methyl-4-nitrobenzamide
• N-(2-DIETHYLAMINOETHYL)-N-METHYL-4-NITRO-BENZAMIDE
• 58028-49-2
• DTXSID80331324
•  

• Inchi： 1S/C14H21N3O3/c1-4-16(5-2)11-10-15(3)14(18)12-6-8-13(9-7-12)17(19)20/h6-9H,4-5,10-11H2,1-3H3
• InChI Key： CIRGXOODNYARDT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])N(C)CCN(CC)CC

Computed Properties

• Exact Mass: 279.15843
• Monoisotopic Mass: 279.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 66.69